Cas no 1637490-85-7 (6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine)

• Product Name: 6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine
• CAS No: 1637490-85-7
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 4779836
• PubChem ID: 122198159
• Update Time: 2025-05-26

6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,3,4,5-tetrahydrobenzo[b]oxepine
• Brc1cccc2OCCCCc12
• 6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine

• Inchi： 1S/C10H11BrO/c11-9-5-3-6-10-8(9)4-1-2-7-12-10/h3,5-6H,1-2,4,7H2
• InChI Key： QHTWXUBAEHCCSW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CCCCO2

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Additional information on 6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine

Introduction to 6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine (CAS No. 1637490-85-7)

6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine (CAS No. 1637490-85-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxepines, which are known for their diverse biological activities and potential therapeutic applications. The introduction of a bromine atom at the 6-position of the benzoxepine ring imparts unique chemical and biological properties to this molecule, making it a valuable candidate for further investigation.

The structure of 6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine is characterized by a seven-membered oxepine ring fused to a benzene ring, with a bromine substituent at the 6-position. This structural feature not only influences the compound's physical properties but also plays a crucial role in its biological activity. The bromine atom can participate in various chemical reactions and interactions, such as hydrogen bonding and π-π stacking, which are essential for its pharmacological effects.

Recent studies have highlighted the potential of 6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that 6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine has also been investigated for its neuroprotective properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action involves the activation of Nrf2 signaling pathways, which are known to upregulate antioxidant enzymes and reduce oxidative stress. These findings indicate that 6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine has been studied for its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can readily cross the blood-brain barrier (BBB), which is crucial for its efficacy in central nervous system (CNS) disorders. These pharmacokinetic characteristics make it an attractive candidate for further development as a drug candidate.

The synthesis of 6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine has been optimized using various synthetic routes. One common approach involves the cyclization of an appropriate precursor followed by bromination at the 6-position. The choice of synthetic method depends on factors such as yield, purity, and scalability. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols for this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine. Early-phase trials have shown promising results in terms of safety profiles and preliminary efficacy data. However, more extensive clinical studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, 6-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine (CAS No. 1637490-85-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological effects, this compound holds significant promise for addressing unmet medical needs in various diseases.